Cas no 317815-81-9 (Methyl 4-(Aminosulfonyl)-5-methylthiophene-3-carboxylate)

• Product Name: Methyl 4-(Aminosulfonyl)-5-methylthiophene-3-carboxylate
• CAS No: 317815-81-9
• MF: C₇H₉NO₄S₂
• MW: 235.28065943718
• MDL: MFCD30294105
• CID: 1448599
• PubChem ID: 11299311
• Update Time: 2025-11-01

Methyl 4-(Aminosulfonyl)-5-methylthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarboxylic acid, 4-(aminosulfonyl)-5-methyl-, methyl ester
• NS00067779
• EN300-22045860
• methyl 4-(aminosulfonyl)-5-methylthiophene-3-carboxylate
• BYH 18636-sulfonamide
• DTXSID401028524
• 317815-81-9
• Methyl 5-methyl-4-sulfamoylthiophene-3-carboxylate
• Thiophene-4-carboxylic acid, 2-methyl-3-sulfonamide-, methyl ester
• thiencarbazone-methyl TP3
• Methyl 4-(Aminosulfonyl)-5-methylthiophene-3-carboxylate; 5-Methyl-4-sulfamoylthiophene-3-carboxylic Acid-methyl Ester; Methyl 4-(aminosulfonyl)-5-methylthiophene-3-carboxylate; 3-Thiophenecarboxylic acid, 4-(aminosulfonyl)-5-methyl-, methyl ester (9CI, ACI); M15; AE 1364547
• Methyl4-(Aminosulfonyl)-5-methylthiophene-3-carboxylate
• SCHEMBL3212068
• Methyl 4-(Aminosulfonyl)-5-methylthiophene-3-carboxylate

• MDL： MFCD30294105
• Inchi： 1S/C7H9NO4S2/c1-4-6(14(8,10)11)5(3-13-4)7(9)12-2/h3H,1-2H3,(H2,8,10,11)
• InChI Key： HZYUFKOKLHCVKN-UHFFFAOYSA-N
• SMILES： S(C1=C(C)SC=C1C(=O)OC)(N)(=O)=O

Computed Properties

• Exact Mass: 234.99737
• Monoisotopic Mass: 234.99730012g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 123Ų

Experimental Properties

• PSA: 86.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives

Additional information on Methyl 4-(Aminosulfonyl)-5-methylthiophene-3-carboxylate

Comprehensive Overview of Methyl 4-(Aminosulfonyl)-5-methylthiophene-3-carboxylate (CAS No. 317815-81-9)

Methyl 4-(Aminosulfonyl)-5-methylthiophene-3-carboxylate (CAS No. 317815-81-9) is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. This thiophene derivative is characterized by its unique molecular structure, combining a sulfonamide group and a methyl ester functionality. Researchers and industry professionals often search for this compound under variations such as "5-methylthiophene-3-carboxylate derivatives" or "sulfonamide-containing thiophene esters," reflecting its relevance in modern synthetic chemistry.

The compound's CAS number 317815-81-9 serves as a critical identifier in chemical databases and regulatory documentation. Recent trends in scientific literature indicate growing interest in thiophene-based sulfonamides due to their potential biological activities, including enzyme inhibition and antimicrobial properties. This aligns with current industry demands for novel heterocyclic compounds in drug discovery programs targeting metabolic disorders and infectious diseases.

From a structural perspective, Methyl 4-(Aminosulfonyl)-5-methylthiophene-3-carboxylate features a thiophene ring substituted at three positions, creating opportunities for diverse chemical modifications. The presence of both electron-withdrawing (sulfonamide) and electron-donating (methyl) groups makes this compound particularly interesting for structure-activity relationship studies. Analytical chemists frequently search for "NMR data for thiophene carboxylates" or "HPLC methods for sulfonamide analysis" when working with this material.

In pharmaceutical applications, derivatives of 317815-81-9 have shown promise as intermediates for kinase inhibitors and carbonic anhydrase modulators, topics that consistently rank high in scientific search queries. The compound's methyl ester group provides a convenient handle for further synthetic transformations, making it valuable for combinatorial chemistry approaches. Recent patent analyses reveal increasing references to similar structures in filings related to diabetes therapeutics and anti-inflammatory agents.

The synthesis of Methyl 4-(Aminosulfonyl)-5-methylthiophene-3-carboxylate typically involves multi-step procedures starting from commercially available thiophene precursors. Process chemists often optimize routes to improve yield and purity, with search trends showing particular interest in "green chemistry approaches to heterocyclic sulfonamides." The compound's crystalline nature and moderate solubility profile make it suitable for various formulation studies, another area receiving attention in material science forums.

Quality control aspects of CAS 317815-81-9 frequently appear in analytical chemistry discussions, especially regarding "HPLC purity determination of sulfonamide esters" and "spectroscopic characterization of thiophene derivatives." The compound's stability under various storage conditions is another practical consideration for industrial users, with thermal analysis data being particularly sought after in material safety assessments.

Emerging applications of this compound include its use as a building block for functional materials in organic electronics, responding to growing market needs for conjugated molecular systems. The thiophene-sulfonamide combination has demonstrated interesting electronic properties in recent studies on organic semiconductors, a hot topic in materials science research. This dual pharmaceutical-materials potential significantly enhances the compound's commercial value and research appeal.

From a regulatory standpoint, proper handling procedures for Methyl 4-(Aminosulfonyl)-5-methylthiophene-3-carboxylate follow standard laboratory safety protocols. While not classified as hazardous under normal conditions, appropriate personal protective equipment is recommended during handling, as with all fine chemicals. Environmental fate studies of similar compounds show increasing prominence in ecological chemistry literature, reflecting broader industry sustainability initiatives.

The global market for thiophene derivatives like 317815-81-9 continues to expand, driven by pharmaceutical innovation and materials science advancements. Current pricing trends and availability data for this compound rank among frequent commercial inquiries, particularly from contract research organizations and academic laboratories engaged in medicinal chemistry programs. Custom synthesis services for analogs of this structure represent another growing market segment.

In conclusion, Methyl 4-(Aminosulfonyl)-5-methylthiophene-3-carboxylate (CAS No. 317815-81-9) occupies an important niche in contemporary chemical research. Its versatile structure serves multiple disciplines, from drug discovery to advanced materials development. As scientific understanding of sulfonamide-containing heterocycles deepens, this compound will likely maintain its relevance in cutting-edge research initiatives worldwide.